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Abstract
6-Aminonicotinaldehyde is a versatile bifunctional building block in organic synthesis, prized

for its unique electronic properties and dual reactivity. This technical guide provides a

preliminary investigation into the reactivity of its core functional groups—the aromatic amino

group and the aldehyde. This document summarizes key chemical properties, explores its

utility in significant synthetic transformations such as Schiff base formation and the Pictet-

Spengler reaction, and delves into its application in the construction of diverse heterocyclic

scaffolds through multicomponent reactions. Detailed experimental protocols for representative

reactions are provided, and key reaction pathways are visualized to facilitate a deeper

understanding of its synthetic potential.

Introduction
6-Aminonicotinaldehyde, also known as 6-aminopyridine-3-carboxaldehyde, is a heterocyclic

compound featuring a pyridine ring substituted with both an amino and an aldehyde group.[1]

This unique arrangement of a nucleophilic amino group and an electrophilic aldehyde moiety

makes it a valuable intermediate for the synthesis of a wide array of complex molecules,

particularly in the fields of medicinal chemistry and materials science.[1] The pyridine nitrogen

imparts distinct electronic properties to the ring, influencing the reactivity of both substituents.
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This guide aims to provide a detailed overview of the fundamental reactivity of 6-
aminonicotinaldehyde, supported by experimental data and procedural outlines.

Physicochemical Properties
A summary of the key physicochemical properties of 6-aminonicotinaldehyde is presented in

Table 1. These properties are essential for understanding its behavior in different solvent

systems and reaction conditions.

Property Value Reference

CAS Number 69879-22-7 [1]

Molecular Formula C₆H₆N₂O [1]

Molecular Weight 122.12 g/mol [1]

Melting Point 161 °C [1]

Boiling Point 309.0 ± 27.0 °C (Predicted) [1]

Density 1.264 ± 0.06 g/cm³ (Predicted) [1]

pKa 4.78 ± 0.13 (Predicted) [1]

Appearance Light yellow to yellow solid [2]

Storage Conditions
2–8 °C, under inert gas

(Nitrogen or Argon)
[1]

Core Reactivity
The synthetic utility of 6-aminonicotinaldehyde stems from the distinct and often

complementary reactivity of its amino and aldehyde functionalities.

The Amino Group: Nucleophilic Reactivity
The exocyclic amino group at the 6-position of the pyridine ring is a key site for nucleophilic

attack. It readily participates in condensation reactions with electrophiles such as aldehydes

and ketones.
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The reaction of the primary amino group of 6-aminonicotinaldehyde with various aldehydes

and ketones under acidic or base catalysis, or with heating, leads to the formation of imines,

commonly known as Schiff bases. These compounds are pivotal intermediates in the synthesis

of various bioactive molecules.

A general workflow for the synthesis of Schiff bases from 6-aminonicotinaldehyde is depicted

below.

Reactants

Process

Products

6-Aminonicotinaldehyde

Condensation Reaction
(Solvent, Catalyst, Heat)

Aldehyde or Ketone (R1, R2)

Schiff Base (Imine) Water

By-product

β-Arylethylamine
(e.g., Tryptamine)

Schiff Base
(Imine Intermediate)

Aldehyde
(e.g., 6-Aminonicotinaldehyde)

Iminium Ion+ H+ Intramolecular
Electrophilic Substitution Tetrahydro-β-carboline- H+
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Step 1: Amination

Step 2: Amide Formation

Step 3: Reduction

2-Chloronicotinic Acid

N-Methylaniline,
Diisopropylethylamine, Water

6-(Methyl(phenyl)amino)nicotinic acid

Microwave, 200°C, 2h

Thionyl Chloride,
Dichloromethane

Acid Chloride Intermediate

0°C

Morpholine

6-(Methyl(phenyl)amino)nicotinic acid morpholinamide

Lithium tri-tert-butoxyaluminum hydride,
THF

6-(Methyl(phenyl)amino)nicotinaldehyde

0°C to rt
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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